Cas no 80689-17-4 (2(3H)-Benzothiazolone,5-chloro-4-methoxy-)

• Product Name: 2(3H)-Benzothiazolone,5-chloro-4-methoxy-
• CAS No: 80689-17-4
• MF: C₈H₆ClNO₂S
• MW: 215.656739711761
• CID: 707762
• PubChem ID: 12770879
• Update Time: 2025-04-19

2(3H)-Benzothiazolone,5-chloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,5-chloro-4-methoxy-
• 2(3H)-Benzothiazolone,5-chloro-4-methoxy-(9CI)
• 5-Chloro-4-methoxy-1,3-benzothiazol-2(3H)-one
• 5-chloro-4-methoxy-3H-1,3-benzothiazol-2-one
• 80689-17-4
• SCHEMBL11342811

• Inchi： 1S/C8H6ClNO2S/c1-12-7-4(9)2-3-5-6(7)10-8(11)13-5/h2-3H,1H3,(H,10,11)
• InChI Key： DCVMYBZKNLGTMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1OC)NC(=O)S2

Computed Properties

• Exact Mass: 214.9807773g/mol
• Monoisotopic Mass: 214.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų